S-Phenyl-d5-mercapturic Acid S-Phenyl-d5-mercapturic Acid
Brand Name: Vulcanchem
CAS No.: 1331906-27-4
VCID: VC0015153
InChI: InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)/t10-/m1/s1/i2D,3D,4D,5D,6D
SMILES: CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
Molecular Formula: C11H13NO3S
Molecular Weight: 244.32

S-Phenyl-d5-mercapturic Acid

CAS No.: 1331906-27-4

Cat. No.: VC0015153

Molecular Formula: C11H13NO3S

Molecular Weight: 244.32

* For research use only. Not for human or veterinary use.

S-Phenyl-d5-mercapturic Acid - 1331906-27-4

Specification

CAS No. 1331906-27-4
Molecular Formula C11H13NO3S
Molecular Weight 244.32
IUPAC Name (2S)-2-acetamido-3-(2,3,4,5,6-pentadeuteriophenyl)sulfanylpropanoic acid
Standard InChI InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)/t10-/m1/s1/i2D,3D,4D,5D,6D
Standard InChI Key CICOZWHZVMOPJS-WYDCHYGLSA-N
SMILES CC(=O)NC(CSC1=CC=CC=C1)C(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator